Cas no 1172888-64-0 (N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide
• CAS No: 1172888-64-0
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5802378
• PubChem ID: 44047074
• Update Time: 2025-07-01

N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-5-[(2-methylbenzimidazol-1-yl)methyl]furan-2-carboxamide
• N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide
• AKOS024511621
• N-(2-methoxybenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide
• VU0645664-1
• 1172888-64-0
• F5517-0040

• Inchi： 1S/C22H21N3O3/c1-15-24-18-8-4-5-9-19(18)25(15)14-17-11-12-21(28-17)22(26)23-13-16-7-3-6-10-20(16)27-2/h3-12H,13-14H2,1-2H3,(H,23,26)
• InChI Key： SCEFMDYZCKNDOS-UHFFFAOYSA-N
• SMILES： O1C(CN2C(C)=NC3=CC=CC=C32)=CC=C1C(NCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide

Research Brief on N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide (CAS: 1172888-64-0)

Recent studies on the compound N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide (CAS: 1172888-64-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodiazolyl and furan carboxamide structure, has been the subject of several investigations aimed at elucidating its pharmacological properties, mechanism of action, and potential applications in disease treatment.

One of the key areas of research has focused on the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This has prompted further exploration of its potential as an anti-inflammatory agent, with some studies indicating promising results in reducing cytokine production in cell-based assays.

Another significant aspect of current research involves the compound's pharmacokinetic profile. Recent investigations have sought to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. Early findings suggest that the compound demonstrates favorable metabolic stability in hepatic microsome assays, with moderate plasma protein binding characteristics. These properties make it an interesting candidate for further drug development studies.

The synthetic accessibility of this compound has also been a focus of recent work. Several research groups have reported optimized synthetic routes to N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide, with improved yields and purity profiles. These advancements are crucial for enabling larger-scale production necessary for preclinical and potential clinical studies.

In terms of therapeutic potential, emerging data suggests possible applications in neurological disorders. Some studies have reported that this compound shows neuroprotective effects in cellular models of oxidative stress, possibly through modulation of specific signaling pathways. However, these findings remain preliminary and require further validation in more complex biological systems.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the core structure. These investigations aim to identify analogs with enhanced potency or improved pharmacological properties while maintaining the favorable characteristics of the parent compound. Such efforts are expected to yield valuable insights for future drug design initiatives.

As research progresses, attention is also being given to potential safety concerns. Initial toxicological assessments indicate that the compound has an acceptable safety profile in short-term studies, though comprehensive evaluation of long-term effects remains to be completed. These findings will be critical for determining the compound's viability as a therapeutic candidate.

In conclusion, N-[(2-methoxyphenyl)methyl]-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide represents a promising chemical entity with multiple potential therapeutic applications. While current research has provided valuable insights into its biological activities and pharmacological properties, further studies are needed to fully characterize its therapeutic potential and safety profile. The compound's unique structural features continue to make it an interesting subject for ongoing research in chemical biology and medicinal chemistry.